Cas no 150971-45-2 ((R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%)

(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl is a chiral biphenyl-based phosphine ligand with a minimum purity of 97%. Its sterically demanding diisopropylphosphino groups and electron-rich dimethoxy substituents enhance its utility in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenations and cross-couplings. The rigid biphenyl backbone ensures high enantioselectivity, while the i-propyl groups improve steric control. This ligand is valued for its stability under reaction conditions and its ability to form highly active metal complexes. Its high purity (≥97%) ensures consistent performance in synthetic applications, making it a reliable choice for academic and industrial research in asymmetric synthesis.
(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97% structure
150971-45-2 structure
Product Name:(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%
CAS No:150971-45-2
MF:C26H40O2P2
MW:446.542129516602
MDL:MFCD09753011
CID:872730
Update Time:2025-07-27

(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97% Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
    • (6,6'-Dimethoxy-2,2'-biphenyldiyl)bis(diisopropylphosphine)
    • (R)-(6,6'-dimethoxybiphenyl-2,2'-diyl)bis(diisopropylphosphine)
    • [phenyl-2H5]phenylethyl alcohol
    • 2-< 2H5> Phenylaethanol
    • 2-pentadeuteriophenyl-ethanol
    • 2-Phenethanol-d5
    • 2-Phenyl-1-ethanol-d5
    • 2-Phenylethanol-d5
    • A-Phenethanol-d5
    • A-Phenethyl Alcohol-d5
    • A-Phenethylol-d5
    • A-Phenylethanol-d5
    • Benzeneethanol-d5
    • Phenethyl Alcohol-d5
    • phenylethanol-d5
    • Phenylethyl Alcohol-d5
    • ring-deuterated phenyl ethanol
    • R-i-Pr-MeO-Biphep
    • SL-A116-1
    • (R)-iPr-MeOBIPHEP
    • (R)-(6,6μ-Dimethoxybiphenyl-2,2μ-diyl)bis(diisopropylphosphine)
    • (R)-(+)-2,2'-Bis(di-isopropylphosphino)-6,6'-dimethoxy-1,1'-biphenyl
    • (R)-iPr-MeOBIPHEP, SL-A116-1, (R)-2,2μ-Bis(diisopropylphosphino)-6,6μ-dimethoxy-1,1μ-biphenyl
    • (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'- dimethoxy-1,1'-biphenyl
    • (R)-(6,6'-Dimethoxybiphenyl-2,2'-diyl)bis(diisopropylphosphine) >=97%
    • (R)-(+)-2,2'-Bis(di-i-propylphosphino)-6,6'-dimethoxy-1,1'-biphenyl,min.97%
    • (R)-(+)-2,2''-BIS(DI-I-PROPYLPHOSPHINO)-6,6''-DIMETHOXY-1,1''-BIPHENYL, MIN. 97%
    • (R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97%
    • MDL： MFCD09753011
    • Inchi： 1S/C26H40O2P2/c1-17(2)29(18(3)4)23-15-11-13-21(27-9)25(23)26-22(28-10)14-12-16-24(26)30(19(5)6)20(7)8/h11-20H,1-10H3
    • InChI Key： HLLUWVKDDQIKNF-UHFFFAOYSA-N
    • SMILES： P(C1C=CC=C(C=1C1C(=CC=CC=1P(C(C)C)C(C)C)OC)OC)(C(C)C)C(C)C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.8

Experimental Properties

  • Color/Form: Not available
  • Solubility: Not available

(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97% Pricemore >>

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(R)-(+)-2,2''-Bis(di-i-propylphosphino)-6,6''-dimethoxy-1,1''-biphenyl,min.97% Related Literature

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